tert-Butyl (2,4-dioxo-1,3-diazaspiro[4.5]decan-8-yl)carbamate

Specification

• CAS No.: 1187020-26-3
• Molecular Formula: C13H21N3O4
• Molecular Weight: 283.32 g/mol
• IUPAC Name: tert-butyl N-(2,4-dioxo-1,3-diazaspiro[4.5]decan-8-yl)carbamate
• Standard InChI: InChI=1S/C13H21N3O4/c1-12(2,3)20-11(19)14-8-4-6-13(7-5-8)9(17)15-10(18)16-13/h8H,4-7H2,1-3H3,(H,14,19)(H2,15,16,17,18)
• Standard InChI Key: XIKKUPHZTQJBCX-UHFFFAOYSA-N
• SMILES: CC(C)(C)OC(=O)NC1CCC2(CC1)C(=O)NC(=O)N2
• Canonical SMILES: CC(C)(C)OC(=O)NC1CCC2(CC1)C(=O)NC(=O)N2

Introduction

Molecular Formula and Weight

• Molecular Formula: C₁₃H₂₁N₃O₄

• Molecular Weight: 283.32 g/mol

Structural Representation

The compound features a spirocyclic structure, which is characterized by the presence of two or more rings that share a common atom. The specific arrangement of atoms contributes to its chemical properties and potential biological activity.

Identifiers

• CAS Number: 1187020-26-3

• PubChem CID: 91669164

• IUPAC Name: tert-butyl N-(2,4-dioxo-1,3-diazaspiro[4.5]decan-8-yl)carbamate

Synthesis and Reactions

The synthesis of tert-butyl (2,4-dioxo-1,3-diazaspiro[4.5]decan-8-yl)carbamate typically involves multi-step organic reactions that may include the formation of the spirocyclic framework followed by functionalization through carbamate formation.

Reaction Mechanism

The general reaction mechanism may involve:

• Formation of the spirocyclic core via cyclization reactions.

• Introduction of the tert-butyl group through alkylation.

• Finalization of the structure with carbamate formation.

Biological Activity and Applications

Research indicates that compounds with similar structural motifs exhibit various biological activities, including antimicrobial and anticancer properties. The specific biological activity of tert-butyl (2,4-dioxo-1,3-diazaspiro[4.5]decan-8-yl)carbamate remains to be fully explored but holds potential for pharmaceutical applications.

Potential Applications

• Pharmaceuticals: As a lead compound for drug development due to its unique structure.

• Agriculture: Possible use in developing new agrochemicals.

Research Findings

Recent studies have focused on the synthesis and characterization of spirocyclic compounds due to their promising biological activities.

Literature Review

A review of literature shows that similar compounds have been synthesized with varying degrees of success in terms of yield and biological efficacy. Notable findings include:

• The importance of the spirocyclic structure in enhancing bioactivity.

• Variations in substituents leading to different pharmacological profiles.